Cas no 1804613-07-7 (5-(Aminomethyl)-2,3-diiodo-6-(trifluoromethoxy)pyridine)

• Product Name: 5-(Aminomethyl)-2,3-diiodo-6-(trifluoromethoxy)pyridine
• CAS No: 1804613-07-7
• MF: C₇H₅F₃I₂N₂O
• MW: 443.931556463242
• CID: 4798491
• Update Time: 2025-10-29

5-(Aminomethyl)-2,3-diiodo-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2,3-diiodo-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5F3I2N2O/c8-7(9,10)15-6-3(2-13)1-4(11)5(12)14-6/h1H,2,13H2
• InChI Key： NBWBTYZHQDCLAN-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(=C1)CN)OC(F)(F)F)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 2.6
• Topological Polar Surface Area: 48.1

Additional information on 5-(Aminomethyl)-2,3-diiodo-6-(trifluoromethoxy)pyridine

Comprehensive Overview of 5-(Aminomethyl)-2,3-diiodo-6-(trifluoromethoxy)pyridine (CAS No. 1804613-07-7)

5-(Aminomethyl)-2,3-diiodo-6-(trifluoromethoxy)pyridine (CAS No. 1804613-07-7) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique trifluoromethoxy and diiodo substitutions, offers a versatile scaffold for designing novel molecules with potential applications in drug discovery and beyond. Its aminomethyl group further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in medicinal chemistry. Researchers are particularly interested in compounds like 5-(Aminomethyl)-2,3-diiodo-6-(trifluoromethoxy)pyridine for their potential to act as enzyme inhibitors or receptor modulators. The presence of iodine atoms also opens doors for applications in radiolabeling, a technique critical for imaging and diagnostic purposes.

The synthesis of 5-(Aminomethyl)-2,3-diiodo-6-(trifluoromethoxy)pyridine typically involves multi-step reactions, including halogenation and functional group interconversion. Its CAS number 1804613-07-7 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documentation. This compound’s molecular stability and solubility profile make it suitable for high-throughput screening in drug development pipelines.

From an agrochemical perspective, pyridine-based compounds are increasingly explored for their pesticidal and herbicidal properties. The trifluoromethoxy group in 5-(Aminomethyl)-2,3-diiodo-6-(trifluoromethoxy)pyridine is known to enhance lipophilicity, improving membrane penetration in target organisms. This attribute aligns with the growing focus on sustainable crop protection solutions, a hot topic in agricultural research.

In the realm of material science, this compound’s aromatic core and electron-withdrawing groups contribute to its potential use in organic electronics, such as OLEDs or conductive polymers. The integration of halogenated pyridines into advanced materials is a trending area, driven by the need for energy-efficient technologies.

Frequently asked questions about 5-(Aminomethyl)-2,3-diiodo-6-(trifluoromethoxy)pyridine include its synthetic routes, safety data, and commercial availability. Researchers often search for suppliers of CAS 1804613-07-7 or seek guidance on handling protocols for iodinated compounds. Addressing these queries, this compound is typically handled under standard laboratory conditions, with emphasis on proper ventilation and personal protective equipment.

The future prospects of 5-(Aminomethyl)-2,3-diiodo-6-(trifluoromethoxy)pyridine are closely tied to advancements in precision medicine and green chemistry. As the scientific community prioritizes eco-friendly synthesis methods, this compound’s role in catalytic transformations may expand. Additionally, its potential in bioconjugation techniques could unlock new avenues in targeted drug delivery systems.

In summary, 5-(Aminomethyl)-2,3-diiodo-6-(trifluoromethoxy)pyridine (CAS No. 1804613-07-7) represents a multifaceted chemical entity with broad applicability. Its structural features cater to diverse industrial needs, from pharmaceutical intermediates to advanced material precursors. As research continues to unveil its capabilities, this compound is poised to remain a focal point in innovation-driven sectors.